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Compound of Interest

Compound Name: alpha-Eleostearic acid

Cat. No.: B045164 Get Quote

An In-depth Examination of the CAS Number, Chemical Properties, Biological Activity, and

Experimental Protocols of a Promising Bioactive Fatty Acid

Abstract
Alpha-Eleostearic Acid (α-ESA), a conjugated linolenic acid found predominantly in tung and

bitter gourd seed oils, is emerging as a compound of significant interest in biomedical research

and drug development. Its unique chemical structure, characterized by a conjugated triene

system, confers a range of biological activities, including anti-cancer, anti-inflammatory, and

metabolic regulatory effects. This technical guide provides a comprehensive overview of α-

ESA, consolidating its chemical and physical properties, detailing its mechanisms of action

through various signaling pathways, and presenting key experimental protocols for its study.

The information is tailored for researchers, scientists, and professionals in the field of drug

development, with a focus on data-driven insights and practical methodologies.

Chemical and Physical Properties
Alpha-Eleostearic Acid is scientifically known as (9Z,11E,13E)-octadeca-9,11,13-trienoic

acid. Its defining feature is the system of three conjugated double bonds, which is the basis for

its reactivity and biological functions.

CAS Number: 506-23-0[1][2][3][4][5]
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The key physicochemical properties of α-Eleostearic Acid are summarized in the table below

for easy reference and comparison.

Property Value

Molecular Formula C₁₈H₃₀O₂[1][2][5]

Molecular Weight 278.43 g/mol [3][5][6]

Appearance Off-white solid or yellowish oil[2][4][6]

Melting Point 48 °C (118 °F; 321 K)[3]

Solubility

DMF: 30 mg/mL[1] DMSO: 30 mg/mL[1]

Ethanol: 30 mg/mL[1] Ethanol:PBS (pH 7.2)

(1:10): 0.5 mg/mL[1] Chloroform: Slightly

soluble[4] Water: 0.02371 mg/L (estimated)

Stability and Storage

Light sensitive.[6] Recommended storage at

-20°C or -80°C.[1][4] Stable for at least one year

under proper storage conditions.[1]

Spectroscopic Data λmax = 270 nm[1]

Natural Sources Tung oil (~82%), Bitter gourd seed oil (~60%)[3]

Biological Activity and Signaling Pathways
Alpha-Eleostearic Acid exerts its biological effects through multiple mechanisms, primarily by

inducing programmed cell death in cancer cells and modulating metabolic pathways. The three

key signaling pathways identified are apoptosis, ferroptosis, and PPARγ activation.

Induction of Apoptosis
α-ESA is a potent inducer of apoptosis in various cancer cell lines. Its pro-apoptotic activity is

mediated through several interconnected signaling cascades. In breast cancer cells, α-ESA has

been shown to downregulate the HER2/HER3 signaling axis, leading to the activation of

downstream apoptotic pathways. This involves the upregulation of tumor suppressor proteins

like p53 and p21, and modulation of the Bcl-2 family of proteins to favor apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tohoku.repo.nii.ac.jp [tohoku.repo.nii.ac.jp]

2. Alpha-eleostearic acid (9Z11E13E-18:3) is quickly converted to conjugated linoleic acid
(9Z11E-18:2) in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

3. oxfordbiomed.com [oxfordbiomed.com]

4. Eleostearic Acid inhibits breast cancer proliferation by means of an oxidation-dependent
mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

5. medchemexpress.com [medchemexpress.com]

6. mdpi.com [mdpi.com]

To cite this document: BenchChem. [α-Eleostearic Acid: A Technical Guide for Researchers
and Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045164#alpha-eleostearic-acid-cas-number-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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